Cas no 38984-68-8 (2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride)

• Product Name: 2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride
• CAS No: 38984-68-8
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• MDL: MFCD00462743
• CID: 883670
• PubChem ID: 16263005
• Update Time: 2025-06-09

2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2,2-DIMETHYL 4-THIAZOLIDINECARBOXYLIC ACID HYDROCHLORIDE
• 2,2-Dimethylthiazolidine-4-carboxylic acid hydrochloride
• H-THZ(2,2-ME2)-OH • HCL
• L-2,2-DIMETHYLTHIAZOLIDINE-4-CARBOXYLIC ACID HYDROCHLORIDE
• 2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride
• NSC-117394
• 2,2-Dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride (1:1)
• (1)-2,2-Dimethylthiazolidine-4-carboxylic acid hydrochloride
• NS00057201
• SCHEMBL11377824
• 19291-01-1
• F1962-0027
• EINECS 242-944-8
• 213475-47-9
• NSC117394
• SY344883
• CS-0309005
• MFCD00055607
• G22523
• H-2,2-DIMETHYL-THZ-OH HCL
• 2,2-Dimethylthiazolidine-4-carboxylicacidhydrochloride
• Z111883472
• SB45093
• EN300-15036
• 38984-68-8
• DB-239426
• AKOS005189142
• MFCD00462743
• 67089-92-3
• HQMDAVFIGRLKQG-UHFFFAOYSA-N
• 2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid;hydrochloride

• MDL： MFCD00462743
• Inchi： 1S/C6H11NO2S.ClH/c1-6(2)7-4(3-10-6)5(8)9;/h4,7H,3H2,1-2H3,(H,8,9);1H
• InChI Key： HQMDAVFIGRLKQG-UHFFFAOYSA-N
• SMILES： Cl.S1CC(C(=O)O)NC1(C)C

Computed Properties

• Exact Mass: 197.02800
• Monoisotopic Mass: 197.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 317.3±37.0 °C at 760 mmHg
• Flash Point: 145.7±26.5 °C
• PSA: 74.63000
• LogP: 1.64290
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride

Introduction to 2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride (CAS No. 38984-68-8)

2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 38984-68-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic compound belongs to the thiazolidine class, characterized by a sulfur-containing five-membered ring structure. The presence of two methyl groups at the 2-position and a carboxylic acid group at the 4-position, along with its hydrochloride salt form, imparts unique chemical and pharmacological properties that make it a subject of considerable interest in medicinal research.

The structural motif of 2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride lends itself to diverse applications in drug discovery and development. The thiazolidine ring is a common scaffold in biologically active molecules, often found in nonsteroidal anti-inflammatory drugs (NSAIDs), antiviral agents, and other therapeutic compounds. The carboxylic acid functionality not only influences the compound's solubility and reactivity but also serves as a potential site for further derivatization, enabling the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in thiazolidine derivatives due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have highlighted the potential of 2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride as a precursor or intermediate in the synthesis of novel compounds with anti-inflammatory and analgesic properties. The hydrochloride salt form enhances the compound's stability and bioavailability, making it a valuable candidate for further pharmacological investigation.

One of the most compelling aspects of 2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride is its role in exploring new therapeutic targets. Researchers have leveraged its structural framework to develop molecules that interact with specific enzymes or receptors implicated in diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. The versatility of this compound lies in its ability to serve as a building block for designing molecules with tailored biological activities.

The synthesis of 2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride typically involves multi-step organic reactions that establish the thiazolidine core and introduce the necessary functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications. The compound's reactivity allows for modifications at various positions on the ring, enabling chemists to fine-tune its properties for specific applications.

From a pharmacological perspective, 2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride has shown promise in preclinical studies as an inhibitor of certain enzymes involved in inflammation and pain signaling. Its mechanism of action may involve interactions with cyclooxygenase (COX) enzymes or other mediators of the inflammatory response. Such findings underscore its potential as a lead compound for developing next-generation therapeutics.

The compound's physicochemical properties also make it an attractive candidate for formulation development. As a hydrochloride salt, it exhibits good solubility in aqueous media, which is advantageous for preparing injectable solutions or oral formulations. This solubility profile contributes to its suitability for various administration routes and enhances patient compliance in therapeutic regimens.

In conclusion, 2 , 2 - dimethyl - 1 , 3 - thiazolidine - 4 - carboxylic acid hydrochloride ( CAS No . 38984 - 68 - 8 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with its potential biological activities , position it as a valuable asset in drug discovery efforts . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in developing innovative treatments for human diseases .